Cas no 856680-00-7 ((2S)-5,7,3',4'-tetrahydroxy-6-(2-hydroxy-3-methylbut-3-enyl)-2'-(geranyl)flavanone)

(2S)-5,7,3',4'-tetrahydroxy-6-(2-hydroxy-3-methylbut-3-enyl)-2'-(geranyl)flavanone structure
856680-00-7 structure
Product Name:(2S)-5,7,3',4'-tetrahydroxy-6-(2-hydroxy-3-methylbut-3-enyl)-2'-(geranyl)flavanone
CAS No:856680-00-7
MF:C30H36O7
MW:508.602649688721
CID:2074062
PubChem ID:11398079
Update Time:2025-04-21

(2S)-5,7,3',4'-tetrahydroxy-6-(2-hydroxy-3-methylbut-3-enyl)-2'-(geranyl)flavanone Chemical and Physical Properties

Names and Identifiers

    • (2S)-5,7,3',4'-tetrahydroxy-6-(2-hydroxy-3-methylbut-3-enyl)-2'-(geranyl)flavanone
    • tanariflavanone C
    • Q27134725
    • CHEBI:66190
    • (2S)-2-{2-[(2E)-3,7-dimethylocta-2,6-dien-1-yl]-3,4-dihydroxyphenyl}-5,7-dihydroxy-6-(2-hydroxy-3-methylbut-3-en-1-yl)-2,3-dihydro-4H-chromen-4-one
    • (2S)-2-[2-[(2E)-3,7-dimethylocta-2,6-dienyl]-3,4-dihydroxyphenyl]-5,7-dihydroxy-6-(2-hydroxy-3-methylbut-3-enyl)-2,3-dihydrochromen-4-one
    • 856680-00-7
    • (2S)-2-[2-[(2E)-3,7-Dimethyl-2,6-octadien-1-yl]-3,4-dihydroxyphenyl]-2,3-dihydro-5,7-dihydroxy-6-(2-hydroxy-3-methyl-3-buten-1-yl)-4H-1-benzopyran-4-one
    • DTXSID601100154
    • CHEMBL518874
    • (-)-Tanariflavanone C
    • Inchi: 1S/C30H36O7/c1-16(2)7-6-8-18(5)9-10-20-19(11-12-22(31)29(20)35)26-15-25(34)28-27(37-26)14-24(33)21(30(28)36)13-23(32)17(3)4/h7,9,11-12,14,23,26,31-33,35-36H,3,6,8,10,13,15H2,1-2,4-5H3/b18-9+/t23?,26-/m0/s1
    • InChI Key: YMILJRPIVTZKTL-OCFJWBBSSA-N
    • SMILES: O1C2C=C(C(CC(C(=C)C)O)=C(C=2C(C[C@H]1C1C=CC(=C(C=1C/C=C(\C)/CC/C=C(\C)/C)O)O)=O)O)O

Computed Properties

  • Exact Mass: 508.24610348g/mol
  • Monoisotopic Mass: 508.24610348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 9
  • Complexity: 860
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.7
  • Topological Polar Surface Area: 127Ų

(2S)-5,7,3',4'-tetrahydroxy-6-(2-hydroxy-3-methylbut-3-enyl)-2'-(geranyl)flavanone Related Literature

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